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Compound of Interest

Compound Name: C12 NBD Lactosylceramide

Cat. No.: B1655989 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with C12 NBD Lactosylceramide. Adherence to

these procedures is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Chemical and Physical Properties

Property Value

Chemical Name

N-[12-[(7-nitro-2-1,3-benzoxadiazol-4-

yl)amino]dodecanoyl]-D-lactosyl-β1-1′-

sphingosine

Molecular Formula C₄₈H₈₁N₅O₁₆[1][2]

Molecular Weight 984.18 g/mol [2]

Physical Form Solid powder[1][2][3]

Solubility Soluble in Chloroform:Methanol (2:1)[1]

Storage Temperature -20°C[2][3][4]

Special Characteristics Light-sensitive, Hygroscopic[4][5]
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Hazard Identification and Personal Protective Equipment
(PPE)
C12 NBD Lactosylceramide is classified as a combustible solid.[2][3] While specific toxicity

data is limited, it is essential to handle the compound with care, assuming it may be harmful if

inhaled, ingested, or comes into contact with skin. The fluorescent NBD group also warrants

caution.

A comprehensive PPE strategy is mandatory to minimize exposure. The minimum required

PPE for handling C12 NBD Lactosylceramide includes:

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[6]

For splash hazards, chemical safety goggles are necessary.[6][7] A face shield should be

worn in addition to goggles when there is a significant risk of splashing.

Hand Protection: Disposable nitrile gloves are required for incidental contact.[6] If direct or

prolonged contact is anticipated, consider double-gloving or using more robust chemical-

resistant gloves. Always remove gloves immediately after contact with the chemical and

wash hands thoroughly.[6]

Body Protection: A laboratory coat is mandatory.[6][7][8] Ensure that clothing covers the legs

(long pants) and that closed-toe shoes are worn.[6][9]

Respiratory Protection: While not typically required for handling small quantities in a well-

ventilated area, a respirator may be necessary if there is a risk of generating dust or

aerosols. Consult your institution's Environmental Health and Safety (EHS) department for

specific guidance.

Experimental Workflow and Handling Procedures
The following step-by-step protocol outlines the safe handling of C12 NBD Lactosylceramide
from preparation to disposal.

1. Preparation and Planning:

Before beginning any work, consult the Safety Data Sheet (SDS) for C12 NBD
Lactosylceramide.
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Ensure all necessary PPE is available and in good condition.[9]

Prepare your workspace in a well-ventilated area, preferably within a chemical fume hood,

especially when handling the solid powder or preparing stock solutions.

2. Handling and Sample Preparation:

Allow the vial of C12 NBD Lactosylceramide to equilibrate to room temperature before

opening to prevent condensation, as the compound is hygroscopic.[4][5]

Since the compound is light-sensitive, minimize exposure to light by working in a dimly lit

area or using amber vials and covering containers with aluminum foil.[4][5]

When weighing the solid powder, do so in a chemical fume hood to avoid inhalation of any

dust.

To prepare a stock solution, add the appropriate solvent (e.g., Chloroform:Methanol 2:1) to

the vial and mix gently until fully dissolved.

3. Experimental Use:

Perform all procedures involving the fluorescent lipid within a designated and clearly marked

area to prevent cross-contamination.

Use luer-lock syringes and needles to minimize the risk of splashes and aerosol generation.

[10]

Spill and Emergency Procedures
Minor Spills:

For dry spills, carefully sweep or vacuum the material and place it in a labeled waste

container. Avoid raising dust.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a labeled waste container for disposal.[11]

Major Spills:
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Evacuate the area and alert your supervisor and institutional EHS department

immediately.

Disposal Plan
Proper disposal of C12 NBD Lactosylceramide and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: All materials contaminated with C12 NBD Lactosylceramide, including

gloves, pipette tips, and absorbent materials, must be collected as hazardous chemical

waste.[12][13] Do not mix this waste with non-hazardous trash.[12]

Containerization:

Use a chemically compatible, leak-proof container with a secure lid for all waste.[11]

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"C12 NBD Lactosylceramide".[11]

Disposal Pathway:

Do not dispose of C12 NBD Lactosylceramide down the drain or in the regular trash.[11]

Arrange for waste collection through your institution's EHS department or a licensed

hazardous waste disposal contractor.[11][13]

Empty Containers: The first rinse of any empty container that held C12 NBD
Lactosylceramide must be collected as hazardous waste.[12] Subsequent rinses may be

disposed of according to institutional policy. Deface the label of the rinsed, empty container

before disposal.[12]

Workflow for Safe Handling of C12 NBD
Lactosylceramide
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Caption: Workflow for the safe handling of C12 NBD Lactosylceramide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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